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Compound of Interest

Compound Name: N,3,5-trihydroxybenzamide

CAS No.: 30697-84-8

Cat. No.: B1628004

Get Quote

Internal Code: VF-233-PUR | Compound Class:
Polyhydroxybenzohydroxamic Acids
Nomenclature & Chemical Identity Verification
CRITICAL: Before proceeding, verify your target molecule. "N,3,5-trihydroxybenzamide" is

chemically synonymous with 3,5-dihydroxybenzohydroxamic acid.

Structure: A benzamide core with hydroxyl groups at the 3 and 5 positions of the ring, and an

-hydroxy group on the amide nitrogen.

CAS Registry: 22426-38-6 (Generic for dihydroxybenzohydroxamic acids; verify specific

isomer).

Key Properties:

Acidity: Weakly acidic (pKa ~9 for hydroxamic acid, ~9.8 for phenolic OH).
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Stability: Prone to hydrolysis (to carboxylic acid) in strong acid/base and oxidation (to

quinones) in air/light.

Standard Operating Procedure (SOP):
Recrystallization
Objective: Isolate high-purity (>98%) N,3,5-trihydroxybenzamide from crude synthesis

mixtures containing unreacted esters, hydroxylamine salts, or oxidation byproducts.

Solvent System Selection
The presence of three hydroxyl groups makes this molecule highly polar. Single-solvent

systems often fail.

Solvent System Role Ratio (v/v) Application

Water / Ethanol Primary 90:10 to 70:30

Best for removing

inorganic salts

(hydroxylamine HCl)

and unreacted esters.

Ethyl Acetate /

Hexane
Alternative Solvent / Anti-solvent

Used if the product is

too soluble in water or

to remove non-polar

tars.

Methanol / Water Secondary Gradient

Use if Ethanol fails to

solvate the crude

mass.

Step-by-Step Protocol (Water/Ethanol Method)
Dissolution (The "Minimum Hot" Rule):

Place crude solid in an Erlenmeyer flask.

Add 10% Ethanol/Water mixture.
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Heat to 65–70°C (Do NOT boil aggressively; hydroxamic acids can undergo Lossen

rearrangement or hydrolysis at high temps).

Add solvent in small aliquots until the solid just dissolves.[1]

Note: If the solution is dark brown/pink, add activated charcoal (1% w/w), stir for 5 mins,

and hot filter.

Nucleation & Cooling:

Remove from heat and allow to cool to room temperature slowly (over 1-2 hours).

Insulation: Place the flask on a cork ring or wrap in a towel to prevent thermal shock

(which causes "oiling out").

Once at room temp, move to a 4°C refrigerator for 4 hours.

Collection:

Filter crystals using a Buchner funnel (vacuum).

Wash: Rinse with ice-cold water (2x bed volume) to remove surface mother liquor.

Drying: Dry under high vacuum at 40°C over

or silica gel. Avoid oven drying >60°C.

Troubleshooting Guide
Issue A: "Oiling Out" (Liquid-Liquid Phase Separation)
Symptom: The solution turns cloudy, and oily droplets form at the bottom instead of crystals.[2]

Cause: The saturation temperature is higher than the melting point of the solvated product, or

impurities are depressing the melting point.[3]

Corrective Workflow:
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Symptom: Oiling Out

1. Re-heat to Dissolve Oil
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Caption: Logic flow for resolving oiling out phenomena during hydroxamic acid purification.

Issue B: Product Discoloration (Pink/Red)
Symptom: White crystals turn pink or brown upon drying. Cause: Oxidation of the phenolic or

hydroxamic acid groups, often catalyzed by trace metals (Iron/Copper). Solution:

Chelation: Add 0.1% EDTA or Sodium Bisulfite to the recrystallization water.

Equipment: Use glass or plastic spatulas only. Avoid metal contact.
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Atmosphere: Perform the final drying step under Nitrogen or Argon.

Issue C: Low Yield
Symptom: No precipitate forms, or yield is <40%. Cause: Product is too soluble in the mother

liquor (likely due to the 3,5-dihydroxy substitution pattern). Solution:

Salting Out: Add solid NaCl to the mother liquor to increase ionic strength and force the

organic product out.

pH Adjustment: The pKa is ~9. Ensure the pH is slightly acidic (pH 4-5) using dilute HCl. If

the solution is basic, the compound exists as a soluble salt.

Frequently Asked Questions (FAQ)
Q1: Can I use pure water for recrystallization?

A: Yes, but only if the crude material is relatively clean. The 3,5-dihydroxy pattern increases

water solubility significantly compared to unsubstituted benzohydroxamic acid. If the yield is low

in pure water, switch to Ethyl Acetate/Hexane (dissolve in minimal hot EtOAc, add warm

Hexane until cloudy, cool).

Q2: How do I distinguish the product from the starting material (3,5-dihydroxybenzoic acid)?
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A: Use the Ferric Chloride Test.

Product (Hydroxamate): Deep red/violet complex (instant).

Starting Material (Acid): Lighter coloration (phenolic), but distinct from the hydroxamate

complex.

TLC: Run on Silica (MeOH/DCM 1:9). The hydroxamic acid typically has a lower

than the ester but higher than the free acid depending on pH.

Q3: My melting point is broad (e.g., 145–155°C). Is it impure?

A: Not necessarily. Hydroxamic acids often decompose with gas evolution near their melting

point. A broad range often indicates decomposition rather than impurity. Rely on HPLC purity

(254 nm) or NMR for definitive validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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